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Compound of Interest

Compound Name: Amuvatinib

Cat. No.: B1684542

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the safe handling and proper
disposal of Amuvatinib, a multi-targeted tyrosine kinase inhibitor. Adherence to these
procedures is critical to ensure personnel safety and environmental protection, given the
compound's classification as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1]

Immediate Safety and Handling Precautions

Before handling Amuvatinib, it is imperative to be familiar with its Safety Data Sheet (SDS).
Always handle this compound within a certified chemical fume hood.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense against accidental exposure. The following should be worn at all times when handling
Amuvatinib:

o Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[1]

» Body Protection: An impervious lab coat or other protective clothing is necessary to minimize
skin contact.[1][2]
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» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation.[1]

Amuvatinib Waste Segregation and Collection

Proper segregation of Amuvatinib waste at the point of generation is crucial to ensure safe
and compliant disposal. Never mix Amuvatinib waste with general laboratory trash.

Step 1: Identify Amuvatinib Waste Streams Categorize all waste contaminated with
Amuvatinib. This includes, but is not limited to:

Unused or expired Amuvatinib powder or solutions.

Contaminated labware (e.g., pipette tips, vials, flasks).

Contaminated consumables (e.qg., gloves, bench paper, wipes).

Aqueous and solvent solutions containing Amuvatinib.

Sharps (needles, scalpels) used in procedures involving Amuvatinib.
Step 2: Use Designated Waste Containers

o Solid Waste: Collect solid waste (contaminated gloves, wipes, plasticware) in a dedicated,
clearly labeled, leak-proof container lined with a heavy-duty plastic bag.[3]

» Liquid Waste: Collect liquid waste in a compatible, sealed, and shatter-resistant container.
Ensure the container is clearly labeled with "Amuvatinib Waste" and a description of the
solvent.

o Sharps Waste: All contaminated sharps must be placed immediately into a designated,
puncture-proof sharps container.[4]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste: Amuvatinib"
and the primary hazard symbols (e.g., "Toxic," "Harmful," "Hazardous to the Aquatic
Environment").
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Step-by-Step Disposal Procedure

Disposal of Amuvatinib must be handled by a licensed professional waste disposal service.[2]
The following steps outline the process from laboratory collection to final disposal.

Step 1: Waste Accumulation

o Store all Amuvatinib waste in a designated, secure, and well-ventilated satellite
accumulation area within or near the laboratory.

o Ensure waste containers are kept closed except when adding waste.[5]

» Do not fill containers beyond 75% of their capacity to prevent spills and allow for safe
sealing.[3]

Step 2: Decontamination of Work Surfaces
e Thoroughly decontaminate all work surfaces and equipment after handling Amuvatinib.

e Use a suitable cleaning agent and collect all cleaning materials (e.g., wipes) as hazardous
waste.

Step 3: Preparing for Disposal

o Once a waste container is full, securely seal it.

» Ensure the exterior of the container is clean and free of contamination.

o Complete a hazardous waste tag for each container, detailing its contents.
Step 4: Contacting a Licensed Waste Disposal Service

» Arrange for the collection of the Amuvatinib waste with your institution's environmental
health and safety office or a contracted hazardous waste disposal company.

o Provide the waste disposal service with the Safety Data Sheet for Amuvatinib.

Step 5: Final Disposal Method
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e The recommended method for the final disposal of Amuvatinib, as an antineoplastic agent,

is high-temperature incineration at an approved hazardous waste facility.[6][7][8] This

method ensures the complete destruction of the active compound.

» Never dispose of Amuvatinib down the drain or in the regular trash, as it is very toxic to

aquatic life.[1]

Quantitative Data and Chemical Properties

While specific quantitative limits for Amuvatinib disposal are not widely published, the table

below summarizes its key identifiers and hazard classifications, which inform the stringent

disposal requirements.

Parameter Value Reference
CAS Number 850879-09-3 [11[9]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life 1]

with long lasting effects

GHS Precautionary
Statements

P273: Avoid release to the 1

environment

P391.: Collect spillage

[1]

P501: Dispose of
contents/container to an

approved waste disposal plant

[1]

Incompatible Materials

Strong acids/alkalis, strong

[1]

oxidizing/reducing agents

Amuvatinib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Amuvatinib waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.onclive.com/view/guardrails-keep-oncology-waste-management-on-the-right-track
https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7324.html
https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7324.html
https://pubchem.ncbi.nlm.nih.gov/compound/Amuvatinib
https://dcchemicals.com/msds/MSDS_DC7324.html
https://dcchemicals.com/msds/MSDS_DC7324.html
https://dcchemicals.com/msds/MSDS_DC7324.html
https://dcchemicals.com/msds/MSDS_DC7324.html
https://dcchemicals.com/msds/MSDS_DC7324.html
https://dcchemicals.com/msds/MSDS_DC7324.html
https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Waste Generation & Segregation
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Caption: Workflow for the safe disposal of Amuvatinib waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1684542?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1684542?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC7324.html
https://www.morebio.co.kr/module/product/catalog_download.php?b_idx=166&idx=38
https://www.biol.umk.pl/panel/wp-content/uploads/Instructions-for-handling-laboratory-waste.pdf
https://mcfenvironmental.com/proper-hazardous-waste-disposal-in-a-laboratory-setting/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.onclive.com/view/guardrails-keep-oncology-waste-management-on-the-right-track
https://pubchem.ncbi.nlm.nih.gov/compound/Amuvatinib
https://www.benchchem.com/product/b1684542#amuvatinib-proper-disposal-procedures
https://www.benchchem.com/product/b1684542#amuvatinib-proper-disposal-procedures
https://www.benchchem.com/product/b1684542#amuvatinib-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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